Cas no 2228739-11-3 (4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228739-11-3
• MF: C₁₂H₂₀F₂O₂
• MW: 234.282811164856
• CID: 6070713
• PubChem ID: 165633033
• Update Time: 2025-07-17

4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid
• 2228739-11-3
• EN300-1951204

• Inchi： 1S/C12H20F2O2/c1-3-9(4-2)11(10(15)16)5-7-12(13,14)8-6-11/h9H,3-8H2,1-2H3,(H,15,16)
• InChI Key： WWFOZQAKZKZKFQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C(CC)CC)F

Computed Properties

• Exact Mass: 234.14313620g/mol
• Monoisotopic Mass: 234.14313620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid

Research Briefing on 4,4-Difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic Acid (CAS: 2228739-11-3)

The compound 4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid (CAS: 2228739-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of fluorinated cyclohexane derivatives in medicinal chemistry, particularly due to their ability to enhance metabolic stability and bioavailability. The presence of two fluorine atoms at the 4-position of the cyclohexane ring in 4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid is believed to contribute to its unique electronic and steric properties, making it a promising candidate for further investigation.

In a study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for this compound, emphasizing the use of modern fluorination techniques to achieve high yields and purity. The study also investigated the compound's potential as a building block for the development of novel protease inhibitors, given its structural similarity to known pharmacophores.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of 4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid as a key intermediate in the synthesis of small-molecule modulators of G-protein-coupled receptors (GPCRs). The patent highlights the compound's ability to improve the pharmacokinetic profiles of these modulators, suggesting its potential utility in treating a range of diseases, including metabolic disorders and inflammatory conditions.

Further research has also explored the compound's biological activity in vitro. Preliminary data from cell-based assays indicate that 4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid exhibits moderate inhibitory effects on certain enzymes involved in lipid metabolism. These findings open new avenues for its application in the development of therapies for dyslipidemia and related metabolic syndromes.

Despite these promising results, challenges remain in optimizing the compound's pharmacological properties. Current research efforts are focused on structural modifications to enhance its selectivity and potency while minimizing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4,4-difluoro-1-(pentan-3-yl)cyclohexane-1-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique fluorinated structure and demonstrated biological activity make it a valuable candidate for further exploration in drug discovery. Continued research and development efforts are expected to uncover additional therapeutic potentials and applications for this compound in the near future.